Cas no 147815-03-0 (Isoxazolamine (9CI))

Isoxazolamine (9CI) Properties

Names and Identifiers

• Isoxazolamine (9CI)
• CS-W007329
• Oxazol-2-amne
• isoxazol-3-ylamine
• HY-W007329
• HOW
• 1,2-oxazole-3-amine
• SY007959
• AKOS000264731
• 1,2-oxazol-3-amine
• 3-Amino-1,2-oxazole
• PB33787
• BP-13075
• J-523846
• aminoisoxazole
• DTXSID701024771
• 3-amino-isoxazole
• AM20090043
• 1750-42-1
• imino-isoxazole
• 147815-03-0
• InChI=1/C3H4N2O/c4-3-1-2-6-5-3/h1-2H,(H2,4,5
• 3-Isoxazolamine
• Isoxazolamine
• amino-isoxazole
• AC-025
• A811706
• 3-Aminoisoxazole, 95%
• PS-9368
• 3-aminoisoxazol
• W-206078
• 3-isoxazolylamine
• Isoxazol-3-amine
• FT-0601132
• EN300-20080
• RHFWLPWDOYJEAL-UHFFFAOYSA-N
• F2190-0490
• 3-Aminoisoxazole
• MFCD00038814
• +Expand

• InChIKey： RHFWLPWDOYJEAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H4N2O/c4-3-1-2-6-5-3/h1-2H,(H2,4,5)
• SMILES： O1C=CC(N)=N1

Computed Properties

• Exact Mass: 84.03242
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.032362755g/mol
• Heavy Atom Count: 6
• Complexity: 48.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05